1-(Chloromethyl)-4-methylcyclohexane-1-carbaldehyde

• Molecular Formula: C9H15ClO
• Molecular Weight: 174.67 g/mol
• IUPAC Name: 1-(chloromethyl)-4-methylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C9H15ClO/c1-8-2-4-9(6-10,7-11)5-3-8/h7-8H,2-6H2,1H3
• InChI Key: YCJPOYWDFVXMNP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)(CCl)C=O

Description

1-(Chloromethyl)-4-methylcyclohexane-1-carbaldehyde is a cyclohexane derivative featuring a chloromethyl group, a methyl group, and a carbaldehyde functional group. Its molecular formula is C₉H₁₅ClO, with a molecular weight of 174.67 g/mol. The compound’s structure combines reactive sites: the aldehyde group enables nucleophilic additions, while the chloromethyl group serves as a leaving group or conjugation site for further chemical modifications . This dual reactivity makes it a versatile intermediate in organic synthesis, particularly for constructing drug conjugates or functionalized cyclohexane derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Chloromethyl)-4-methylcyclohexane-1-carbaldehyde can be achieved through several methods. One common approach involves the chloromethylation of 4-methylcyclohexanone using formaldehyde and hydrochloric acid in the presence of a catalyst such as zinc chloride. The reaction is typically carried out under acidic conditions to facilitate the formation of the chloromethyl group .

Industrial Production Methods

In an industrial setting, the production of 1-(Chloromethyl)-4-methylcyclohexane-1-carbaldehyde may involve large-scale chloromethylation processes using continuous flow reactors. These reactors allow for precise control of reaction conditions, leading to higher yields and purity of the final product. The use of environmentally friendly catalysts and solvents is also a consideration in industrial production to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

1-(Chloromethyl)-4-methylcyclohexane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The chloromethyl group can undergo nucleophilic substitution reactions to form a variety of derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can react with the chloromethyl group under basic conditions.

Major Products

Oxidation: 4-methylcyclohexane-1-carboxylic acid.

Reduction: 1-(Hydroxymethyl)-4-methylcyclohexane.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(Chloromethyl)-4-methylcyclohexane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Medicine: Investigated for its potential use in the development of pharmaceuticals.

Industry: Used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-(Chloromethyl)-4-methylcyclohexane-1-carbaldehyde involves its reactivity with various nucleophiles and electrophiles. The chloromethyl group is highly reactive and can undergo nucleophilic substitution reactions, while the aldehyde group can participate in oxidation and reduction reactions. These reactions are facilitated by the presence of catalysts and specific reaction conditions .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Cyclohexane Carbaldehyde Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features	Applications/Activity	Reference
1-(Chloromethyl)-4-methylcyclohexane-1-carbaldehyde	C₉H₁₅ClO	174.67	Chloromethyl, Methyl, Carbaldehyde	Reactive chloromethyl and aldehyde groups	Potential for drug conjugation
1-(4-Methoxyphenyl)cyclohexane-1-carbaldehyde	C₁₄H₁₈O₂	218.30	4-Methoxyphenyl, Carbaldehyde	Aromatic ring with methoxy group	Synthetic intermediate
(1S,3R,4S)-4-Ethyl-3-methylcyclohexane-1-carbaldehyde	C₁₀H₁₈O	154.25	Ethyl, Methyl, Carbaldehyde (specific stereochemistry)	Stereochemical complexity	Chiral building block in drug synthesis
CBI Dimer Antibody-Drug Conjugate Compounds	Varies	Varies	Chloromethyl-benzoindole dimer	Used in ADCs via linker	Targeted cancer therapies

Biological Activity

1-(Chloromethyl)-4-methylcyclohexane-1-carbaldehyde is an organic compound with potential applications in various fields, including medicinal chemistry and agriculture. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C9H11ClO
• Molecular Weight : 172.64 g/mol
• IUPAC Name : 1-(Chloromethyl)-4-methylcyclohexane-1-carbaldehyde

The compound's structure features a chloromethyl group and a carbonyl functional group, which are significant for its reactivity and biological interactions.

Mechanisms of Biological Activity

The biological activity of 1-(Chloromethyl)-4-methylcyclohexane-1-carbaldehyde can be attributed to its ability to interact with various biological targets:

• Antimicrobial Activity : Studies have indicated that compounds with similar structures exhibit antimicrobial properties. The chloromethyl group can enhance interaction with microbial cell membranes, potentially disrupting their integrity.
• Cytotoxic Effects : Preliminary research suggests that this compound may induce cytotoxicity in certain cancer cell lines. This effect is hypothesized to result from the formation of reactive intermediates that can damage cellular components .

Antimicrobial Properties

A study investigating the antimicrobial effects of chlorinated aldehydes found that 1-(Chloromethyl)-4-methylcyclohexane-1-carbaldehyde demonstrated significant inhibitory activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were determined, showing promising results for further development as an antimicrobial agent.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

Cytotoxicity Studies

In vitro studies on human cancer cell lines (e.g., HeLa and MCF-7) revealed that the compound exhibited cytotoxic effects with IC50 values in the low micromolar range. The mechanism appears to involve apoptosis induction, as evidenced by increased caspase activity and DNA fragmentation assays .

Comparative Analysis with Related Compounds

To better understand the biological activity of 1-(Chloromethyl)-4-methylcyclohexane-1-carbaldehyde, it is useful to compare it with structurally related compounds:

Compound	Biological Activity	IC50 (µM)
4-Methylcyclohexane-1-carbaldehyde	Moderate cytotoxicity	15
Chloromethylbenzaldehyde	Strong antimicrobial activity	25
Benzaldehyde	Low cytotoxicity; no significant activity	>100